N-(2-Pyridin-4-ylimidazo[1,2-a]pyridin-3-yl)alanine
Overview
Description
“N-(2-Pyridin-4-ylimidazo[1,2-a]pyridin-3-yl)alanine” is a chemical compound that belongs to the class of imidazo[1,2-a]pyridine derivatives . These compounds have been synthesized and evaluated for their biological activities . They have been found to have potential pharmaceutical applications .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridine derivatives has been well studied in the past decade . A simple and effective method for the synthesis of substituted imidazo[1,2-a]pyridin-3-yl-acetic acids has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid .Molecular Structure Analysis
The molecular structure of “N-(2-Pyridin-4-ylimidazo[1,2-a]pyridin-3-yl)alanine” is complex, as it includes multiple rings and functional groups . The compound features intermolecular hydrogen bonding .Chemical Reactions Analysis
Imidazo[1,2-a]pyridine derivatives have been subjected to various chemical reactions during their synthesis . These reactions include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions .Mechanism of Action
Target of Action
N-(2-Pyridin-4-ylimidazo[1,2-a]pyridin-3-yl)alanine is a derivative of imidazo[1,2-a]pyridine . Imidazo[1,2-a]pyridine derivatives have been found to possess a broad spectrum of biological activity and can be used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs . They have also been proposed for the treatment of cancer, cardiovascular diseases, and Alzheimer’s disease . In medicine, imidazo[1,2-a]pyridin-3-yl-acetic acid derivatives are most widely used, which include zolpidem and alpidem . The hypnotic effect of zolpidem is based on blocking γ-aminobutyric acid receptors .
Mode of Action
For instance, zolpidem, a related compound, exerts its hypnotic effect by binding to and blocking γ-aminobutyric acid receptors .
Biochemical Pathways
Based on the known effects of similar compounds, it can be inferred that it may influence pathways related to γ-aminobutyric acid signaling .
Result of Action
Based on the known effects of similar compounds, it can be inferred that it may have antibacterial, antifungal, antiviral, and anti-inflammatory effects .
Future Directions
The future directions for the research and development of “N-(2-Pyridin-4-ylimidazo[1,2-a]pyridin-3-yl)alanine” and similar compounds include further exploration of their potential pharmaceutical applications . There is also a need for the discovery of a candidate with good efficacy and low toxicity .
properties
IUPAC Name |
2-[(2-pyridin-4-ylimidazo[1,2-a]pyridin-3-yl)amino]propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O2/c1-10(15(20)21)17-14-13(11-5-7-16-8-6-11)18-12-4-2-3-9-19(12)14/h2-10,17H,1H3,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBNFEBQRFNEOPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)NC1=C(N=C2N1C=CC=C2)C3=CC=NC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.